Cas no 107585-62-6 (Pongagallone B)

• Product Name: Pongagallone B
• CAS No: 107585-62-6
• MF: C₂₃H₂₄O₆
• MW: 396.433933283359
• CID: 173231
• Update Time: 2024-03-01

Pongagallone B Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-[2,4-dimethoxy-5-(3-methyl-2-butenyl)phenyl]-3-hydroxy-(9CI)
• PongagalloneB
• pongagallone-B
• 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-[2,4-dimethoxy-5-(3-methyl-2-butenyl)phenyl]-3-hydroxy- (9CI)
• Pongagallone B

• Inchi： 1S/C23H24O6/c1-14(2)5-6-16-9-17(22(27-4)12-21(16)26-3)19(25)11-18(24)15-7-8-20-23(10-15)29-13-28-20/h5,7-12,24H,6,13H2,1-4H3
• InChI Key： SLBZGVSJTQHLIP-UHFFFAOYSA-N
• SMILES： C(C1=CC(C/C=C(/C)\C)=C(OC)C=C1OC)(=O)C=C(C1=CC=C2OCOC2=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• XLogP3: 3.433

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 3-prenylated chalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 3-prenylated chalcones